POE (5) coco amine

Specification

• CAS No.: 61791-14-8
• Molecular Formula: (C2H4O)nC14H30OS

Introduction

Chemical Structure and Properties

Molecular Structure

POE (5) coco amine conforms to the general formula where R represents alkyl groups derived from the fatty acids of coconut oil, and the polyethylene glycol groups (x+y) have an average value of 5. The structure may exhibit variations, particularly for lower ethoxylation degrees. While higher ethoxylated versions (such as PEG-8 and above) typically have polyethoxyl groups, the structure of PEG-5 cocamine may include both polyethoxyl groups and hydroxyethyl groups.

Physical and Chemical Properties

As an amphiphilic molecule, POE (5) coco amine exhibits excellent surfactant properties. Its structure combines hydrophobic fatty acid chains derived from coconut oil with hydrophilic polyethylene glycol chains, providing it with unique surface-active capabilities. This structural arrangement allows it to function effectively as an emulsifying agent, helping to blend water and oil-based ingredients together in formulations.

Composition Variation

Being derived from coconut oil, POE (5) coco amine comprises a mixture of compounds with varying alkyl chain lengths. The distribution of fatty acids in coconut oil significantly influences the final composition of this compound, with C12 (lauric acid) and C14 (myristic acid) chain lengths predominating. The table below illustrates the typical fatty acid composition of coconut oil that influences the alkyl chain distribution in POE (5) coco amine:

Fatty Acid	Carbon Chain Length	Percentage in Coconut Oil
Caproic	C6	0-1%
Caprylic	C8	5-9%
Capric	C10	5-10%
Lauric	C12	44-53%
Myristic	C14	13-19%
Palmitic	C16	8-11%
Stearic	C18	1-3%
Oleic	C18:1	5-8%
Linoleic	C18:2	1-3%

This composition results in a complex mixture rather than a single compound, which is typical for commercial surfactants derived from natural sources.

Synthesis and Manufacturing

Industrial Production Process

The synthesis of POE (5) coco amine involves a two-step process. In the first step, coconut oil undergoes hydrolysis to yield coconut acid, which is then distilled. The fatty acids or triglycerides from coconut oil are converted to fatty amines through amination processes.

In the second step, these primary fatty amines derived from coconut oil react with ethylene oxide in a controlled environment under specific catalytic conditions. This ethoxylation process attaches an average of five ethylene oxide units to the amine nitrogen, resulting in the final POE (5) coco amine product.

Applications and Uses

Cosmetic Applications

POE (5) coco amine is primarily utilized in cosmetic formulations as an emulsifying agent. It helps to blend water and oil-based ingredients together, creating stable and uniform mixtures. This functionality makes it particularly valuable in products requiring the incorporation of both hydrophilic and hydrophobic components.

In the cosmetics industry, it serves several functions:

• Emulsifying agent (primary function)

• Cleansing agent

• Dispersing agent

• Solubilizing agent (for higher ethoxylated versions)

Industrial Applications

Beyond cosmetics, POE (5) coco amine finds applications in various industrial settings. Its surfactant properties make it useful in:

• Household and industrial cleaning products

• Agricultural formulations as an adjuvant for herbicides

• Disinfectants and biocides, where it is compatible with quaternary ammonium compounds

• Research applications involving interfaces and surface phenomena

Functional Benefits

The advantages of using POE (5) coco amine in formulations include:

• Enhanced efficacy of other active ingredients in formulations

• Reduced surface tension allowing for better wetting and spreading properties

• Stabilization of emulsions

• Improved dispersion of insoluble materials in aqueous systems

Structural Comparisons and Related Compounds

Related Ethoxylated Amines

Several compounds share structural similarities with POE (5) coco amine. These include other ethoxylated amines derived from different fatty acid sources, as shown in the following table:

Compound Name	Source Fatty Acid	Degree of Ethoxylation	Unique Properties
Polyoxyethylene tallow amine	Tallow	Varies	Higher unsaturation levels
Oleylamine ethoxylate	Oleic acid	Varies	Unsaturated fatty acid
Polyoxyethylene stearylamine	Stearic acid	Varies	Strong thickening agent
PEG-2 oleamine	Oleic acid	2	Foam booster
PEG-8 hydrogenated tallow amine	Hydrogenated tallow	8	Reduced unsaturation

Structure-Activity Relationships

Research on structure-activity relationships (SARs) across the PEG-cocamine class has been conducted to evaluate potential toxicity patterns. These studies indicate that:

• Shorter ethoxylation chains may exhibit higher toxicity profiles

• Hydroxyethyl groups versus polyethoxy groups influence metabolism pathways

• Tallow-derived compounds may form epoxides during metabolism due to higher unsaturation

• Predicted metabolism varies with polyethoxy chain lengths

These structure-activity relationships are important for understanding the relative safety profiles within this class of compounds and for making informed decisions about their applications.